Cas no 470668-97-4 (O1-tert-butyl O2-methyl 2-methylpiperidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl 2-methylpiperidine-1,2-dicarboxylate
• CAS No: 470668-97-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD18642716
• CID: 835474
• PubChem ID: 11219084
• Update Time: 2025-08-04

O1-tert-butyl O2-methyl 2-methylpiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) 2-methyl ester
• 1-O-tert-butyl 2-O-methyl 2-methylpiperidine-1,2-dicarboxylate
• 1-tert-butyl 2-methyl 2-methylpiperidine-1,2-dicarboxylate
• 1-tert-butyl-2-methyl-2-methylpiperidine-1,2-dicarboxylate
• 2-methyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• AGN-PC-004M9M
• BB 0262993
• KB-66624
• methyl N-Boc-2-methylpiperidine-2-carboxylate
• O1-tert-butyl O2-methyl 2-methylpiperidine-1,2-dicarboxylate
• 470668-97-4
• Methyl 1-boc-2-methylpiperidine-2-carboxylate
• DB-354601
• CS-M0543
• SCHEMBL24999580
• SB23226
• 1-tert-butyl2-methyl2-methylpiperidine-1,2-dicarboxylate
• A912799
• VTA66897
• AKOS016344674
• DTXSID90459164
• AS-36867
• MFCD18642716

• MDL： MFCD18642716
• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-9-7-6-8-13(14,4)10(15)17-5/h6-9H2,1-5H3
• InChI Key： CHDNLIOSLJNCQY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1(C(=O)OC)C)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.1±0.1 g/cm3
• Boiling Point: 313.2±35.0 °C at 760 mmHg
• Flash Point: 143.2±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

O1-tert-butyl O2-methyl 2-methylpiperidine-1,2-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on O1-tert-butyl O2-methyl 2-methylpiperidine-1,2-dicarboxylate

Introduction to O1-tert-butyl O2-methyl 2-methylpiperidine-1,2-dicarboxylate (CAS No. 470668-97-4) in Modern Chemical and Pharmaceutical Research

The compound O1-tert-butyl O2-methyl 2-methylpiperidine-1,2-dicarboxylate (CAS No. 470668-97-4) represents a significant advancement in the realm of specialty chemicals and pharmaceutical intermediates. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The presence of multiple functional groups, including tert-butyl, methyl, and piperidine-1,2-dicarboxylate, endows it with unique reactivity and potential utility in constructing complex molecular frameworks.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel heterocyclic compounds that exhibit enhanced pharmacological properties. Among these, piperidine derivatives have emerged as pivotal scaffolds in medicinal chemistry, owing to their ability to modulate biological targets effectively. The specific modification of the piperidine ring with O1-tert-butyl O2-methyl 2-methylpiperidine-1,2-dicarboxylate introduces rigidity and stability, making it an attractive candidate for further derivatization and optimization.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its structural motifs to develop novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions. The tert-butyl group, in particular, serves as a protective moiety during synthetic transformations while also enhancing lipophilicity, which is often critical for drug bioavailability.

Recent studies have highlighted the compound's utility in the development of kinase inhibitors, where its piperidine core interacts with key enzymatic sites. The methyl substituents further fine-tune electronic properties, enabling precise control over binding affinities. Such modifications are essential for achieving high selectivity and minimizing off-target effects—a cornerstone of modern drug design.

The O2-methyl 2-methylpiperidine-1,2-dicarboxylate moiety adds an additional layer of complexity, providing multiple sites for chemical manipulation. This feature has been exploited in the synthesis of protease inhibitors and other enzyme-targeting molecules. The dicarboxylate groups, while not directly involved in biological activity, play a crucial role in stabilizing intermediate structures during multi-step syntheses.

Advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies suggest that O1-tert-butyl O2-methyl 2-methylpiperidine-1,2-dicarboxylate can be incorporated into drug-like molecules with improved pharmacokinetic profiles. These predictions are supported by experimental data demonstrating its compatibility with various synthetic methodologies.

In the context of green chemistry principles, efforts have been made to optimize synthetic routes for this compound while minimizing environmental impact. Catalytic processes and solvent-free reactions have been explored to enhance efficiency and sustainability. Such innovations align with global trends toward more sustainable pharmaceutical manufacturing practices.

The compound's versatility extends beyond pharmaceuticals into materials science and agrochemicals. Its structural features make it a valuable building block for designing polymers with tailored properties or novel agrochemical formulations targeting specific pests.

As research progresses, collaborations between academia and industry are expected to yield even more insights into the applications of O1-tert-butyl O2-methyl 2-methylpiperidine-1,2-dicarboxylate (CAS No. 470668-97-4). These partnerships will drive innovation by combining theoretical expertise with practical synthetic capabilities.

In conclusion, this compound exemplifies the intersection of structural complexity and functional utility in modern chemical research. Its role as a key intermediate underscores its importance in advancing both therapeutic development and industrial applications. Continued exploration will undoubtedly uncover new possibilities for harnessing its potential.